Cas no 1804258-48-7 (1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one)

• Product Name: 1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one
• CAS No: 1804258-48-7
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 5008024
• Update Time: 2025-11-06

1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H10BrClO/c1-7-2-3-9(11)8(6-7)10(13)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： KBOJYPUKITYODT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(CCCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one

Research Brief on 1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one (CAS: 1804258-48-7): Recent Advances and Applications

1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one (CAS: 1804258-48-7) is a halogenated aromatic ketone derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its reactivity, structural modifications, and biological activities, positioning it as a promising scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the bromo and chloro functional groups in this compound allow for efficient cross-coupling reactions, enabling the rapid assembly of diverse chemical libraries. The resulting BTK inhibitors exhibited potent activity against B-cell malignancies, with IC50 values in the low nanomolar range.

In the field of chemical biology, a recent ACS Chemical Biology publication (2024) highlighted the compound's utility as a photoaffinity labeling probe. The researchers functionalized 1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one with a diazirine moiety, creating a tool for target identification in proteomic studies. This approach successfully identified several previously unknown protein targets involved in inflammatory pathways, demonstrating the compound's value in mechanistic studies.

From a synthetic chemistry perspective, advances in the preparation of 1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one have been reported. A 2024 Organic Process Research & Development article described an improved, scalable synthesis route with higher yields (82%) and reduced environmental impact compared to traditional methods. The new protocol employs continuous flow chemistry and minimizes hazardous waste generation, addressing important considerations for industrial-scale production.

Safety and toxicological assessments of this compound have also progressed. Recent toxicokinetic studies (2023) published in Chemical Research in Toxicology provide comprehensive data on its metabolic pathways and potential reactive metabolites. These findings are crucial for understanding the compound's safety profile in pharmaceutical applications and guiding further structural optimization efforts.

Looking forward, researchers are exploring the potential of 1-(2-Bromo-5-methylphenyl)-3-chloropropan-1-one in new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests its derivatives may have applications in neurodegenerative disease research, particularly in modulating protein aggregation pathways. These developments underscore the compound's continuing relevance in medicinal chemistry and drug discovery.